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Professionals

Introduction
ITH15004 is a potent and selective antagonist of the Transient Receptor Potential Melastatin 8

(TRPM8) channel. TRPM8 is a non-selective cation channel, permeable to Ca2+, that is

activated by cold temperatures and cooling agents like menthol and icilin.[1] Its activation leads

to an influx of calcium ions into the cell, triggering a variety of cellular responses.[1][2] As a

TRPM8 antagonist, ITH15004 is a valuable tool for studying the physiological and pathological

roles of this channel, including its involvement in pain, inflammation, and cancer.[3][4]

These application notes provide detailed protocols for measuring intracellular calcium changes

in response to TRPM8 modulation by ITH15004 using common fluorescent calcium indicators.

Principle of the Assay
The measurement of intracellular calcium ([Ca2+]i) dynamics relies on the use of fluorescent

indicators that exhibit a change in their spectral properties upon binding to Ca2+. This change

can be an increase in fluorescence intensity or a shift in the excitation or emission wavelength.

By loading cells with these indicators, it is possible to monitor real-time changes in [Ca2+]i in

response to various stimuli.
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In the context of ITH15004, the assay involves stimulating TRPM8-expressing cells with a

known agonist (e.g., menthol or icilin) to induce a Ca2+ influx. The inhibitory effect of ITH15004
is then quantified by its ability to reduce the agonist-induced increase in intracellular calcium.

Signaling Pathway of TRPM8 and Inhibition by
ITH15004
The following diagram illustrates the signaling pathway of TRPM8 activation and its inhibition

by ITH15004.
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Start

Seed HEK293-TRPM8 cells
in 96-well plate

Incubate overnight

Prepare ITH15004,
agonist, and Fluo-4 AM

Load cells with Fluo-4 AM

Incubate 1.5 hours

Wash cells

Add ITH15004 dilutions

Incubate 30 minutes

Measure fluorescence
in plate reader

Inject TRPM8 agonist

Record fluorescence signal

Analyze data

End

 

Start

Seed HEK293-TRPM8 cells
on glass-bottom dish

Incubate 24-48 hours

Load cells with Fura-2 AM

Incubate 30-60 minutes

Wash and allow
de-esterification

Mount on microscope

Acquire baseline
(340/380 nm ratio)

Perfuse with ITH15004

Perfuse with ITH15004
+ TRPM8 agonist

Record ratiometric images

Analyze single-cell data

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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